Cas no 20611-11-4 (2-Dodecanol,1-mercapto-)

• Product Name: 2-Dodecanol,1-mercapto-
• CAS No: 20611-11-4
• MF: C₁₂H₂₆OS
• MW: 218.39924287796
• CID: 277427
• PubChem ID: 89360
• Update Time: 2025-04-19

2-Dodecanol,1-mercapto- Chemical and Physical Properties

Names and Identifiers

• 2-Dodecanol,1-mercapto-
• 1-sulfanyldodecan-2-ol
• 1-Mercaptododecan-2-ol
• DTXSID40942798
• 20611-11-4
• NS00051449
• EINECS 243-918-9
• SCHEMBL7791306

• Inchi： 1S/C12H26OS/c1-2-3-4-5-6-7-8-9-10-12(13)11-14/h12-14H,2-11H2,1H3
• InChI Key： GGMUJCCSBRQVTP-UHFFFAOYSA-N
• SMILES： SCC(CCCCCCCCCC)O

Computed Properties

• Exact Mass: 218.17058
• Monoisotopic Mass: 218.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• Density: 0.915
• Boiling Point: 308.3°C at 760 mmHg
• Flash Point: 140.3°C
• Refractive Index: 1.473
• PSA: 20.23